Cas no 2094681-76-0 (3-Isopropoxy-5-phenylpyridine)

• Product Name: 3-Isopropoxy-5-phenylpyridine
• CAS No: 2094681-76-0
• MF: C₁₄H₁₅NO
• MW: 213.28
• CID: 5080726
• Update Time: 2025-11-07

3-Isopropoxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxy-5-phenylpyridine

• Inchi： 1S/C14H15NO/c1-11(2)16-14-8-13(9-15-10-14)12-6-4-3-5-7-12/h3-11H,1-2H3
• InChI Key： JKBGPSXZMAPFTB-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C2C=CC=CC=2)C=1)C(C)C

Additional information on 3-Isopropoxy-5-phenylpyridine

Professional Introduction to Compound with CAS No. 2094681-76-0 and Product Name: 3-Isopropoxy-5-phenylpyridine

3-Isopropoxy-5-phenylpyridine, identified by its CAS number 2094681-76-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of 3-Isopropoxy-5-phenylpyridine, particularly the presence of an isopropoxy group at the 3-position and a phenyl ring at the 5-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The isopropoxy functional group introduces a branched alkyl chain, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. In contrast, the phenyl ring enhances hydrophobicity and can participate in various non-covalent interactions, such as π-stacking and hydrogen bonding, which are crucial for drug-receptor binding. These structural attributes have positioned 3-Isopropoxy-5-phenylpyridine as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 3-Isopropoxy-5-phenylpyridine with high precision. Studies have indicated that this compound exhibits potential activity against various therapeutic targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The isopropoxy moiety has been shown to modulate enzyme kinetics by influencing substrate binding, while the phenyl ring can engage in specific interactions with aromatic residues in protein targets.

In the context of drug discovery, 3-Isopropoxy-5-phenylpyridine has been utilized as a key intermediate in the synthesis of novel bioactive molecules. Its structural versatility allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored pharmacological properties. For instance, researchers have explored analogs of 3-Isopropoxy-5-phenylpyridine that incorporate additional functional groups to enhance selectivity or improve pharmacokinetic profiles.

The synthesis of 3-Isopropoxy-5-phenylpyridine typically involves multi-step organic reactions, starting from readily available pyridine precursors. Advances in synthetic methodologies have streamlined the production process, making it more efficient and scalable. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this compound. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

One of the most compelling aspects of 3-Isopropoxy-5-phenylpyridine is its potential in addressing unmet medical needs. Ongoing clinical trials and preclinical studies are evaluating its efficacy in treating conditions such as chronic pain, autoimmune disorders, and neurological disorders. The compound's ability to interact with multiple biological pathways suggests broad therapeutic applications. For example, its modulation of inflammatory cytokines has shown promise in models of rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic properties of 3-Isopropoxy-5-phenylpyridine are also under scrutiny to ensure optimal drug delivery and efficacy. Studies have focused on optimizing oral bioavailability, reducing metabolism by cytochrome P450 enzymes, and prolonging half-life through structural modifications. These efforts are critical for translating preclinical success into clinical reality.

Collaborations between academic institutions and pharmaceutical companies have accelerated the development pipeline for 3-Isopropoxy-5-phenylpyridine derivatives. High-throughput screening (HTS) technologies have been employed to rapidly identify lead compounds from large libraries of analogs. Machine learning algorithms are increasingly used to predict biological activity based on molecular structure, further expediting the discovery process.

The regulatory landscape for novel compounds like 3-isopropoxy -5 -phenylpyridine is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for market use. Researchers must navigate these requirements carefully to bring their findings from bench to bedside.

In conclusion,3 -isopropoxypyridinesuch as 2094681 -76 -0 hold significant promise as therapeutic agents due to their unique structural features and diverse biological activities . Continued research into its synthesis , pharmacology ,and clinical applications will further elucidate its potential contributions to modern medicine . As scientific understanding evolves , so too will our ability to harness this remarkable compound for improving human health .